Cas no 1285453-55-5 (6-Chloro-2-(4-methylanilino)pyridine-3-carboxylic acid)

• Product Name: 6-Chloro-2-(4-methylanilino)pyridine-3-carboxylic acid
• CAS No: 1285453-55-5
• MF: C₁₃H₁₁ClN₂O₂
• MW: 262.691642045975
• CID: 5845967
• PubChem ID: 63537141
• Update Time: 2025-10-23

6-Chloro-2-(4-methylanilino)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-[(4-methylphenyl)amino]pyridine-3-carboxylic acid
• 6-chloro-2-(4-methylanilino)pyridine-3-carboxylic acid
• 1285453-55-5
• AKOS012845646
• EN300-7352604
• 6-Chloro-2-(4-methylanilino)pyridine-3-carboxylic acid

• Inchi： 1S/C13H11ClN2O2/c1-8-2-4-9(5-3-8)15-12-10(13(17)18)6-7-11(14)16-12/h2-7H,1H3,(H,15,16)(H,17,18)
• InChI Key： QDSFEAITFWLVBD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C(=N1)NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 262.0509053g/mol
• Monoisotopic Mass: 262.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 62.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-Chloro-2-(4-methylanilino)pyridine-3-carboxylic acid

6-Chloro-2-(4-methylanilino)pyridine-3-carboxylic acid: A Comprehensive Overview of Its Properties and Applications

6-Chloro-2-(4-methylanilino)pyridine-3-carboxylic acid (CAS No. 1285453-55-5) is a specialized chemical compound that has garnered significant attention in the pharmaceutical and agrochemical industries. This pyridine derivative is known for its unique structural features, which make it a valuable intermediate in the synthesis of various bioactive molecules. The compound's chloro and carboxylic acid functional groups contribute to its reactivity, enabling diverse applications in drug discovery and material science.

The molecular structure of 6-Chloro-2-(4-methylanilino)pyridine-3-carboxylic acid includes a pyridine ring substituted with a chlorine atom at the 6-position and a 4-methylanilino group at the 2-position. The presence of a carboxylic acid moiety at the 3-position enhances its potential for further chemical modifications. Researchers often utilize this compound as a building block in the synthesis of more complex molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

One of the most searched questions related to 6-Chloro-2-(4-methylanilino)pyridine-3-carboxylic acid is its role in pharmaceutical research. Recent studies highlight its utility in the design of small-molecule drugs targeting inflammatory diseases and cancer. The compound's ability to interact with specific enzyme active sites makes it a promising candidate for drug development. Additionally, its solubility and stability under various conditions are frequently discussed topics among chemists and researchers.

In the agrochemical sector, 6-Chloro-2-(4-methylanilino)pyridine-3-carboxylic acid is explored for its potential as a pesticide intermediate. Its structural motifs are found in several commercially available crop protection agents, which are designed to combat resistant pests and diseases. The growing demand for sustainable agricultural solutions has increased interest in this compound, particularly in regions facing challenges related to food security and environmental sustainability.

The synthesis of 6-Chloro-2-(4-methylanilino)pyridine-3-carboxylic acid typically involves multi-step reactions, including amination and carboxylation processes. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and efficiency. These methods align with the broader industry trend toward green chemistry, which emphasizes reducing waste and energy consumption.

From a market perspective, the demand for 6-Chloro-2-(4-methylanilino)pyridine-3-carboxylic acid is expected to rise due to its applications in high-value pharmaceuticals and agrochemicals. Suppliers and manufacturers are increasingly focusing on quality control and regulatory compliance to meet the stringent requirements of global markets. The compound's patent status and intellectual property considerations are also critical factors for businesses operating in this space.

For researchers and industry professionals, understanding the physicochemical properties of 6-Chloro-2-(4-methylanilino)pyridine-3-carboxylic acid is essential. Key parameters such as melting point, solubility profile, and spectroscopic data are often referenced in technical literature. These details are crucial for optimizing reaction conditions and ensuring reproducibility in laboratory and industrial settings.

In conclusion, 6-Chloro-2-(4-methylanilino)pyridine-3-carboxylic acid (CAS No. 1285453-55-5) represents a versatile and valuable compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique structural features and reactivity make it a focal point for ongoing research and development. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.